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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408

Introduction

Nylon, a family of synthetic thermoplastic polymers, is of inmense industrial importance, with
applications ranging from textiles and carpets to automotive parts and engineering plastics. The
most common types, Nylon 6 and Nylon 6,6, are produced from key monomeric precursors
derived from the catalytic oxidation of cyclohexane. This document provides a detailed
overview of the chemical pathways, experimental protocols, and quantitative data associated
with the conversion of cyclohexane into adipic acid and caprolactam.

Core Chemical Pathways
The manufacturing of nylon precursors from cyclohexane primarily involves two critical stages:

o Oxidation of Cyclohexane to Cyclohexanol and Cyclohexanone (KA Qil): Cyclohexane is first
oxidized to a mixture of cyclohexanol and cyclohexanone, commonly referred to as KA oil.[1]
This is a crucial intermediate step.

o Conversion of KA Qil to Nylon Precursors:

o Adipic Acid (for Nylon 6,6): The KA oil is further oxidized, typically using nitric acid, to
produce adipic acid.[2]

o Caprolactam (for Nylon 6): Cyclohexanone from the KA oil is converted to cyclohexanone
oxime, which then undergoes a Beckmann rearrangement to yield caprolactam.[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1669408?utm_src=pdf-interest
https://www.researchgate.net/publication/350821533_A_comprehensive_and_updated_review_of_studies_on_the_oxidation_of_cyclohexane_to_produce_ketone-alcohol_KA_oil
https://pmc.ncbi.nlm.nih.gov/articles/PMC10456800/
https://www.ucm.es/inproquima/caprolactam-production-process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Quantitative Data Presentation

The following tables summarize key quantitative data from various catalytic systems for the

oxidation of cyclohexane.

Table 1: Catalytic Oxidation of Cyclohexane to KA QOil

Cyclohex .
KA Oil
Catalyst . Temperat Pressure ane o Referenc
Oxidant . Selectivit
System ure (°C) (bar) Conversi e
y (%)
on (%)
Cobalt
Naphthena  Air 125-165 8-15 10-12 80-85 [4]
te
Ti-Zr-Co Not
02 B 2 MPa 6.8 90.4 [5]
Alloy Specified
Not Not Not
NiO H202 70 - - » [6]
Specified Specified Specified
High for
Molybdenu
02 140 3 ~6 Cyclohexa [7]
m Blue
nol
Table 2: One-Step Oxidation of Cyclohexane to Adipic Acid
Cyclohex Adipic
Catalyst . Temperat Pressure ane Acid Referenc
Oxidant . ..
System ure (°C) (kglcm 2)  Conversi Selectivit e
on (%) y (%)
Cobalt Molecular
90 20 21 72.1 [8]
Acetate O2
Cobalt &
Molecular
Iron o 90 20 26 69.7 [8]
2
Acetate
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Experimental Protocols

Protocol 1: Two-Step Synthesis of Adipic Acid via KA Ol
1.1. Oxidation of Cyclohexane to KA Oil

e Objective: To produce a mixture of cyclohexanol and cyclohexanone (KA oil) from
cyclohexane.

» Materials: Cyclohexane, Cobalt Naphthenate catalyst, Air or molecular oxygen.

e Apparatus: High-pressure reactor equipped with a stirrer, gas inlet, and temperature and
pressure controls.

e Procedure:
o Charge the high-pressure reactor with cyclohexane and the cobalt naphthenate catalyst.
o Pressurize the reactor with air or oxygen to the desired pressure (e.g., 8-15 bar).[4]
o Heat the reactor to the reaction temperature (e.g., 125-165°C) while stirring.[4]

o Maintain the reaction for a specified time to achieve the desired conversion (typically low,
around 4-8%, to maintain high selectivity).[2]

o Cool the reactor and depressurize.

o The resulting mixture is the KA oil, which can be purified by distillation.
1.2. Oxidation of KA Qil to Adipic Acid
» Objective: To oxidize the KA oil to produce adipic acid.

» Materials: KA oil (mixture of cyclohexanol and cyclohexanone), 50% Nitric Acid, Ammonium
vanadate (catalyst), Copper (catalyst).

e Apparatus: Round-bottomed flask with a mechanical stirrer, thermometer, and addition
funnel, placed in a heating mantle.
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e Procedure:

o

Place 50% nitric acid and a catalytic amount of ammonium vanadate and copper in the
reaction flask.

Heat the nitric acid solution to near boiling.

Slowly add the KA oil to the hot nitric acid solution with vigorous stirring. The reaction is
exothermic and will generate nitrogen oxides.

After the addition is complete, continue heating and stirring until the evolution of nitrogen
oxides ceases.

Cool the reaction mixture in an ice bath to crystallize the adipic acid.

Collect the adipic acid crystals by vacuum filtration, wash with cold water, and air dry.

Protocol 2: Synthesis of Caprolactam from Cyclohexanone

¢ Objective: To produce caprolactam from cyclohexanone.

o Materials: Cyclohexanone, Hydroxylamine sulfate, Oleum (fuming sulfuric acid), Ammonia.

o Apparatus: A series of reactors for oximation, rearrangement, and neutralization.

e Procedure:

o

Oximation: React cyclohexanone with hydroxylamine sulfate to form cyclohexanone
oxime.[3] This reaction is typically carried out in a controlled pH environment.

Beckmann Rearrangement: Treat the cyclohexanone oxime with oleum. This induces the
Beckmann rearrangement, converting the oxime into the bisulfate salt of caprolactam.[9]

Neutralization: Neutralize the bisulfate salt of caprolactam with ammonia. This releases
the free caprolactam and generates ammonium sulfate as a byproduct.[9]

Purification: The caprolactam is then purified, typically through extraction and distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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